(E)-3-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C16H14N4O2S/c17-10-14-16(19-7-6-18-14)22-12-5-8-20(11-12)15(21)4-3-13-2-1-9-23-13/h1-4,6-7,9,12H,5,8,11H2/b4-3+
• InChI Key: LMXFHFWBHIQFDB-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

(E)-3-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

(E)-3-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile and related compounds are primarily studied for their synthesis and chemical characterization. These compounds, often derived through complex synthetic pathways, are analyzed to understand their structural and chemical properties, which can be fundamental in applications like material science or chemical engineering (Elewa et al., 2021), (Fadda et al., 2012).

Biological Activities

There's a significant interest in the biological activities of these compounds. Studies have explored their antimicrobial and antitumor potentials, indicating their possible use in medical and pharmacological research. The compounds' interactions with various biological molecules and their effects on biological systems are critical areas of study, showing promise in developing new therapeutic agents (Shehab et al., 2018).

Material Science and Photophysical Properties

In material science, especially in the development of dyes and pigments, these compounds are studied for their photophysical properties. Understanding how these compounds interact with light and other substances can lead to innovations in material development, such as creating new types of dyes or materials with specific optical properties (Mørkved et al., 2009).

Synthesis of Heterocyclic Compounds

The compound and its derivatives are also pivotal in the synthesis of heterocyclic compounds, which are crucial in various chemical industries, including pharmaceuticals, agrochemicals, and dyes. The ability to synthesize and modify these compounds provides a pathway to developing new chemicals with specific properties for these industries (Dyachenko et al., 2019).